Cas no 2229565-85-7 (tert-butyl 4-(3-hydroxypiperidin-3-yl)methyl-1H-imidazole-1-carboxylate)

• Product Name: tert-butyl 4-(3-hydroxypiperidin-3-yl)methyl-1H-imidazole-1-carboxylate
• CAS No: 2229565-85-7
• MF: C₁₄H₂₃N₃O₃
• MW: 281.35072350502
• CID: 6381873
• PubChem ID: 165640649
• Update Time: 2025-06-11

tert-butyl 4-(3-hydroxypiperidin-3-yl)methyl-1H-imidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(3-hydroxypiperidin-3-yl)methyl-1H-imidazole-1-carboxylate
• EN300-1894686
• tert-butyl 4-[(3-hydroxypiperidin-3-yl)methyl]-1H-imidazole-1-carboxylate
• 2229565-85-7

• Inchi： 1S/C14H23N3O3/c1-13(2,3)20-12(18)17-8-11(16-10-17)7-14(19)5-4-6-15-9-14/h8,10,15,19H,4-7,9H2,1-3H3
• InChI Key： SXWTYOQNVOYHHL-UHFFFAOYSA-N
• SMILES： OC1(CC2=CN(C(=O)OC(C)(C)C)C=N2)CNCCC1

Computed Properties

• Exact Mass: 281.17394160g/mol
• Monoisotopic Mass: 281.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 76.4Ų

Additional information on tert-butyl 4-(3-hydroxypiperidin-3-yl)methyl-1H-imidazole-1-carboxylate

Introduction to tert-butyl 4-(3-hydroxypiperidin-3-yl)methyl-1H-imidazole-1-carboxylate (CAS No. 2229565-85-7)

Tert-butyl 4-(3-hydroxypiperidin-3-yl)methyl-1H-imidazole-1-carboxylate (CAS No. 2229565-85-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl ester group, a piperidine ring with a hydroxyl substituent, and an imidazole moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.

The tert-butyl ester group in the compound provides stability and enhances the lipophilicity, which can improve its bioavailability and cellular uptake. The piperidine ring with a hydroxyl substituent adds to the compound's flexibility and hydrogen-bonding capabilities, potentially enhancing its interactions with biological targets. The imidazole moiety is known for its biological significance, often found in natural products and pharmaceuticals due to its ability to form hydrogen bonds and coordinate with metal ions.

Recent studies have explored the potential of tert-butyl 4-(3-hydroxypiperidin-3-yl)methyl-1H-imidazole-1-carboxylate in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that compounds with similar structures can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play crucial roles in mood regulation, cognitive function, and motor control, making the compound a promising candidate for the development of new drugs for conditions such as depression, anxiety, and Parkinson's disease.

In addition to its potential in neurological disorders, tert-butyl 4-(3-hydroxypiperidin-3-yl)methyl-1H-imidazole-1-carboxylate has been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including cardiovascular diseases, diabetes, and autoimmune disorders. Studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, suggesting its potential as an anti-inflammatory agent.

The compound's ability to cross the blood-brain barrier (BBB) is another significant advantage. The BBB is a selective permeability barrier that protects the brain from harmful substances but also limits the delivery of many therapeutic agents. Compounds that can effectively cross this barrier are highly sought after in the development of central nervous system (CNS) drugs. The tert-butyl ester group and the hydroxyl substituent on the piperidine ring contribute to this property by enhancing lipophilicity and hydrogen-bonding capabilities.

Furthermore, tert-butyl 4-(3-hydroxypiperidin-3-yl)methyl-1H-imidazole-1-carboxylate has shown promise in preclinical studies as an antiviral agent. Viral infections remain a significant global health challenge, and there is a constant need for new antiviral compounds. Research has indicated that the compound can interfere with viral replication processes by targeting specific viral proteins or host cell factors involved in viral entry or replication.

In terms of safety and toxicity, preliminary studies suggest that tert-butyl 4-(3-hydroxypiperidin-3-yl)methyl-1H-imidazole-1-carboxylate exhibits favorable pharmacological profiles. It has demonstrated low toxicity in vitro and in animal models, making it a suitable candidate for further clinical development. However, more comprehensive safety evaluations are necessary to ensure its long-term safety and efficacy.

The synthesis of tert-butyl 4-(3-hydroxypiperidin-3-yl)methyl-1H-imidazole-1-carboxylate involves several steps, including the formation of the piperidine ring with the hydroxyl substituent, the introduction of the imidazole moiety, and the final esterification step to form the tert-butyl ester group. Advances in synthetic chemistry have made it possible to produce this compound with high purity and yield, facilitating its use in research and development.

In conclusion, tert-butyl 4-(3-hydroxypiperidin-3-yl)methyl-1H-imidazole-1-carboxylate (CAS No. 2229565-85-7) is a multifaceted compound with potential applications in various therapeutic areas. Its unique structural features contribute to its biological activities, making it a valuable candidate for further investigation and development. Ongoing research continues to explore its full potential as a novel therapeutic agent.